Cas no 191723-66-7 (L-Threonine 7-Amido-4-Methylcoumarin)

L-Threonine 7-Amido-4-Methylcoumarin Properties

Names and Identifiers

• Butanamide,2-amino-3-hydroxy-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (2S,3R)-
• H-L-Thr-AMC
• H-Thr-AMC
• L-Threonine 7-amido-4-methylcoumarin
• (2S,3R)-2-amino-3-hydroxy-N-(4-methyl-2-oxochromen-7-yl)butanamide
• THREONINE-AMC
• L-THREONINE 7-AMINO-4-METHYL COUMARIN
• (S)-2-AMINO-3-HYDROXYBUTANOIC ACID 7-AMIDO-4-METHYL COUMARIN
• Butanamide,2-amino-3-hydroxy-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-,(2S,3R)-
• DTXSID80426784
• AKOS025294808
• 191723-66-7
• MFCD00152180
• Butanamide, 2-amino-3-hydroxy-N-(4-methyl-2-oxo-2H-1-benzopyran-7-yl)-, (2S,3R)-
• (2S,3R)-2-amino-3-hydroxy-N-(4-methyl-2-oxo-2H-chromen-7-yl)butanamide
• L-Threonine 7-amido-4-methyl coumarin
• +Expand

• MDL： MFCD00152180
• InChIKey： OIZVQDJSQAAKEU-OQPBUACISA-N
• Inchi： InChI=1S/C14H16N2O4/c1-7-5-12(18)20-11-6-9(3-4-10(7)11)16-14(19)13(15)8(2)17/h3-6,8,13,17H,15H2,1-2H3,(H,16,19)/t8-,13+/m1/s1
• SMILES： CC1=CC(OC2=C1C=CC(NC([C@@H](N)[C@H](O)C)=O)=C2)=O

Computed Properties

• Exact Mass: 276.11100
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Rotatable Bond Count: 4
• Monoisotopic Mass: 276.11100700g/mol
• Heavy Atom Count: 20
• Complexity: 435
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 0.9
• Topological Polar Surface Area: 102Ų

Experimental Properties

• LogP: 1.52130
• PSA: 105.56000